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Compound of Interest

Compound Name: 1-Chloro-5-methylnaphthalene

CAS No.: 109962-21-2

Cat. No.: B178479 Get Quote

Critical Safety Alert: Isomer Distinction
STOP. Before proceeding, verify your compound's CAS number.[1] There is a frequent and

dangerous confusion between 1-Chloro-5-methylnaphthalene (Aryl Chloride) and 1-

(Chloromethyl)naphthalene (Benzyl Chloride).[1]

Feature
1-Chloro-5-

methylnaphthalene (Target)

1-

(Chloromethyl)naphthalene

(High Hazard)

CAS 109962-21-2 86-52-2

Structure
Cl attached directly to ring

(Aryl)

Cl attached to methyl group

(Benzyl)

Reactivity
Stable to moisture; requires

catalyst to react.[1]

Reacts violently with

water/moisture; lachrymator.

GHS Hazard
Irritant, Aquatic Toxicity

(Chronic).[1]

Skin Corrosion (1B),

Lachrymator.

If you possess CAS 86-52-2, do NOT use this guide.[1] Refer to specific protocols for

lachrymators and corrosive alkylating agents.
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Emergency Protocols (CAS 109962-21-2)[1][4][5]
1. Accidental Exposure Response

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. This

compound has low volatility but dust/mists are respiratory irritants.

Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Do not use organic

solvents (ethanol/acetone) as they may increase dermal absorption of the chlorinated ring

system.[1]

Eye Contact: Rinse cautiously with water for 15 minutes.[1] Remove contact lenses if

present.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[3] Potential for liver toxicity

(hepatotoxicity) exists due to naphthalene core.[1]

2. Spill Management (Minor vs. Major)

Minor Spill (< 10 g/mL): Absorb with inert material (vermiculite, sand).[1] Place in a sealed

container labeled "Halogenated Organic Waste."

Major Spill: Evacuate area. Wear SCBA if mist is present. Prevent entry into drains;

chlorinated naphthalenes are very toxic to aquatic life with long-lasting effects (H410).[1]

Part 2: Preventative Handling & Storage
Personal Protective Equipment (PPE) Matrix
Based on permeation resistance for Chlorinated Aromatics.[1]
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PPE Type Recommendation Technical Rationale

Gloves
Viton® or Nitrile (Double

Gloved)

Chlorinated aromatics can

permeate latex/vinyl rapidly.[1]

Viton offers >480 min

breakthrough time.

Respiratory P95/N95 (Dust/Mist)

Required if heating or creating

aerosols.[1] Use ABEK filter if

heating >100°C.

Body Tyvek® Lab Coat

Prevents absorption through

clothing.[1] Standard cotton

coats absorb lipophilic

compounds.

Eyes Chemical Splash Goggles

Safety glasses are insufficient

for liquid handling; prevents

splash entry.[1]

Storage & Stability
Conditions: Store in a cool, dry place (2-8°C recommended for long-term purity, though

stable at RT).

Incompatibilities: Strong oxidizing agents (e.g., permanganates, nitric acid).[1][4]

Light Sensitivity: Protect from light.[1] Chlorinated aromatics can undergo slow photolysis,

releasing HCl traces over time.

Part 3: Technical Troubleshooting & FAQs
Visual Decision Logic: Handling & Reactivity
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CRITICAL STOP

Start: User has 1-Chloro-5-methylnaphthalene

Step 1: Verify CAS 109962-21-2

Is it CAS 86-52-2?

Yes (STOP)

Confirmed CAS 109962-21-2

No

Handling Protocol: 
Standard Organic Safety

Reactivity Check: 
Suzuki/Buchwald Coupling?

Requirement: 
Pd Catalyst + Ligand Needed

Aryl Chloride Bond

Disposal: 
Halogenated Waste Stream

Click to download full resolution via product page

Figure 1: Decision logic for verifying isomer safety and experimental requirements.

Frequently Asked Questions (FAQs)
Q1: Why is my reaction yield low when using standard nucleophilic substitution conditions?
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Diagnosis: You are likely treating 1-chloro-5-methylnaphthalene as an alkyl halide.[1]

Explanation: The chlorine atom is attached to the aromatic ring (

carbon).[1] Unlike 1-(chloromethyl)naphthalene, this compound does not undergo

reactions.[1]

Solution: You must use transition metal catalysis (e.g., Palladium-catalyzed Buchwald-

Hartwig amination or Suzuki coupling) to displace the chloride.[1]

Q2: The SDS is missing specific toxicity data. How do I assess risk?

Approach: Use "Read-Across" methodology.

Proxy Data: Look at 1-Chloronaphthalene (CAS 90-13-1).[1]

Liver Toxicity:[1] Chronic exposure to chloronaphthalenes is linked to liver damage.

Skin: Known irritant.

Aquatic: Very toxic (

mg/L).[1]

Protocol: Treat CAS 109962-21-2 with the same high-level precautions as Polychlorinated

Naphthalenes (PCNs) until specific data proves otherwise.

Q3: Can I dispose of this in the general organic waste bin?

No.

Reason: Halogenated compounds require high-temperature incineration to prevent the

formation of dioxins/furans.[1]

Action: Segregate into the "Halogenated Organic Solvents" waste stream.

Q4: Is this compound a solid or liquid at room temperature?
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Physical State: Predicted to be a low-melting solid or viscous liquid (Predicted MP ~30-40°C;

BP ~280°C).[1]

Handling: If solid, weigh in a fume hood to avoid dust.[1] If liquid, use positive displacement

pipettes due to viscosity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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